Cas no 2680860-92-6 (2-(3-Methylazetidin-3-yl)ethan-1-amine)

• Product Name: 2-(3-Methylazetidin-3-yl)ethan-1-amine
• CAS No: 2680860-92-6
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD33507803
• CID: 5651677
• PubChem ID: 163255118
• Update Time: 2025-10-28

2-(3-Methylazetidin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylazetidin-3-yl)ethan-1-amine
• 2680860-92-6
• EN300-28270417
• 2-(3-Methylazetidin-3-yl)ethan-1-amine

• MDL： MFCD33507803
• Inchi： 1S/C6H14N2/c1-6(2-3-7)4-8-5-6/h8H,2-5,7H2,1H3
• InChI Key： XTXCQVPSRAQBKC-UHFFFAOYSA-N
• SMILES： N1CC(C)(CCN)C1

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-(3-Methylazetidin-3-yl)ethan-1-amine

Introduction to 2-(3-Methylazetidin-3-yl)ethan-1-amine (CAS No. 2680860-92-6)

2-(3-Methylazetidin-3-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2680860-92-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound features a methylazetidin core, which is a seven-membered nitrogen-containing ring, appended with an ethylamine side chain. Such structural motifs are frequently explored in drug discovery programs owing to their ability to interact with biological targets in diverse ways.

The 3-methylazetidin moiety in 2-(3-Methylazetidin-3-yl)ethan-1-amine introduces a chiral center, making it a candidate for stereoselective synthesis and evaluation. Chirality is a critical factor in pharmaceuticals, as enantiomers of a compound can exhibit markedly different pharmacological profiles. The presence of the methyl group further modulates the electronic and steric properties of the azetidine ring, influencing its reactivity and binding affinity. These features make the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 2-(3-Methylazetidin-3-yl)ethan-1-amine scaffold could interact with various biological targets, including enzymes and receptors implicated in metabolic disorders, infectious diseases, and cancer. The amine functional group provides a hydrogen bond donor capability, which is essential for stabilizing interactions with polar residues in protein binding pockets. Additionally, the flexibility of the azetidine ring allows for conformational adjustments that may enhance binding affinity.

In vitro pharmacological assays have begun to elucidate the potential therapeutic applications of 2-(3-Methylazetidin-3-yl)ethan-1-amine. Preliminary data indicate that this compound exhibits moderate inhibitory activity against certain enzymes involved in signal transduction pathways. For instance, its ability to modulate the activity of kinases and phosphodiesterases has been observed in cell-based assays. These findings align with the growing interest in developing small molecule inhibitors that target aberrant signaling pathways in diseases such as diabetes and cancer.

The synthesis of 2-(3-Methylazetidin-3-yl)ethan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the azetidine ring requires precise control over reaction conditions to ensure high yield and purity. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling or copper-mediated cycloadditions, have been explored as viable routes to access this motif. Furthermore, protecting group strategies must be employed to safeguard sensitive functional groups during multi-step syntheses.

As interest in heterocyclic compounds continues to grow, so does the demand for efficient synthetic methodologies. The development of novel synthetic routes not only accelerates the discovery process but also reduces costs associated with production. Researchers are increasingly leveraging green chemistry principles to design more sustainable synthetic pathways for compounds like 2-(3-Methylazetidin-3-yl)ethan-1-amine, minimizing waste generation and hazardous byproduct formation.

The pharmacokinetic properties of 2-(3-Methylazetidin-3-yl)ethan-1-amine are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical potential. Initial pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, although further investigations are needed to fully characterize its disposition profile.

One of the most promising applications of 2-(3-Methylazetidin-3-y l)ethan -1 -amine lies in its potential use as a scaffold for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of target proteins or computational models, medicinal chemists can optimize the compound’s binding interactions through rational modifications. This approach has been successfully applied to other heterocyclic amine derivatives, leading to the discovery of potent lead compounds with therapeutic relevance.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like 2-(3-Methylazetidin - 3 - y l ) eth an - 1 - am ine are designed and evaluated. AI-driven platforms can predict molecular properties, identify promising analogs, and accelerate virtual screening processes. These technologies enable researchers to explore vast chemical spaces efficiently, identifying candidates with optimized pharmacological profiles faster than traditional methods alone.

In conclusion, 2 -( 3 - M eth y l az et id i n - 3 - y l ) e than - 1 - am ine ( CAS No . 2680860 - 92 - 6 ) represents a compelling scaffold for pharmaceutical research . Its unique structural features , coupled with preliminary biological activity , position it as a valuable candidate for further development . As our understanding of biological systems grows alongside advances in synthetic chemistry and computational methods , compounds like this one continue to pave the way toward novel therapeutic interventions .